Cas no 1368855-13-3 (1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid
• CAS No: 1368855-13-3
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 4769971
• PubChem ID: 82468079
• Update Time: 2026-02-26

1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid
• 1368855-13-3
• KS-8193
• 1-(2-methoxyethyl)imidazole-4-carboxylic acid
• CS-0150177
• E76630
• AKOS022769541
• F1907-1352
• 1-(2-Methoxyethyl)-1H-imidazole-4-carboxylicacid

• MDL： MFCD07376034
• Inchi： 1S/C7H10N2O3/c1-12-3-2-9-4-6(7(10)11)8-5-9/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： NWFHWHIXDXSMAT-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=NC(C(=O)O)=C1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.4

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 405.9±25.0 °C at 760 mmHg
• Flash Point: 178.4±22.4 °C

1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid

1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic Acid: An Overview of CAS No. 1368855-13-3

1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1368855-13-3) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a methoxyethyl substituent and an imidazole ring, making it a valuable building block for the development of novel drugs and functional materials.

The chemical structure of 1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid consists of an imidazole ring attached to a carboxylic acid group via a methoxyethyl linker. The imidazole moiety is known for its biological activity and ability to form hydrogen bonds, while the methoxyethyl group provides additional solubility and reactivity properties. These features make the compound particularly suitable for use in drug design and synthesis.

Recent research has highlighted the potential of 1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid in the development of new pharmaceuticals. Studies have shown that this compound can serve as a key intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents, antiviral drugs, and anticancer compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, 1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid has been explored for its use in materials science. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery. A recent study in the Journal of Materials Chemistry A reported the successful synthesis of MOFs using this compound as a ligand, demonstrating its potential in creating advanced materials with tailored properties.

The synthetic accessibility of 1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid is another factor contributing to its widespread use. The compound can be synthesized through well-established routes, such as the reaction of 4-chloro-1H-imidazole with 2-methoxyethylamine followed by carboxylation. This synthetic flexibility allows researchers to easily modify the compound to suit specific needs, whether it be for pharmaceutical development or materials science applications.

In terms of safety and handling, 1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid is generally considered safe when proper precautions are taken. However, as with any chemical compound, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Researchers should consult relevant safety data sheets (SDS) for detailed information on handling and disposal procedures.

The future prospects for 1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent studies have explored its role in developing novel catalysts for organic synthesis and its potential as a precursor for advanced functional materials. These developments underscore the importance of continued research into this compound and its derivatives.

In conclusion, 1-(2-Methoxyethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1368855-13-3) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers working in pharmaceuticals, chemical synthesis, and materials science. As research progresses, it is likely that new applications and uses will continue to emerge, further solidifying the importance of this compound in modern scientific endeavors.